Cas no 848395-13-1 (1,2,4-Benzotriazin-3-amine, N-phenyl-, 1,4-dioxide)

• Product Name: 1,2,4-Benzotriazin-3-amine, N-phenyl-, 1,4-dioxide
• CAS No: 848395-13-1
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 583198
• Update Time: 2024-01-31

1,2,4-Benzotriazin-3-amine, N-phenyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine, N-phenyl-, 1,4-dioxide
• 4-hydroxy-1-oxido-N-phenyl-1,2,4-benzotriazin-1-ium-3-imine

• Inchi： 1S/C13H10N4O2/c18-16-11-8-4-5-9-12(11)17(19)15-13(16)14-10-6-2-1-3-7-10/h1-9H,(H,14,15)
• InChI Key： BCPFZAHMDQBKPE-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C2=CC=CC=C2[N+]([O-])=C(NC2=CC=CC=C2)N=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 203-204 °C
• Boiling Point: 505.4±33.0 °C(Predicted)
• pka: 1.06±0.30(Predicted)